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Compound of Interest

Compound Name: 4-Hydroxyquinoline

Cat. No.: B3024213

Essential Safety and Handling Guide for 4-
Hydroxyquinoline

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 4-Hydroxyquinoline. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

4-Hydroxyquinoline is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled.[1] It is known to cause skin irritation and serious eye irritation,
and may also cause respiratory irritation.[1][2] The signal word for this chemical is "Warning".[1]

[2]

Physicochemical and Toxicity Data

Key quantitative data for 4-Hydroxyquinoline are summarized below for easy reference.
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Property Value Source

Physical State Powder Solid

Appearance Beige to light yellowish powder

Odor Odorless

Molecular Formula CoH7NO

Molecular Weight 145.16 g/mol

Melting Point 199 - 206 °C (390.2 - 402.8 °F)

GHS Acute Toxicity Category 4 (Oral, Dermal,
Inhalation)

GHS Skin Irritation Category 2

GHS Eye Irritation Category 2

Operational and Disposal Plans

Adherence to the following procedural guidance is critical for minimizing exposure and ensuring
a safe laboratory environment.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 4-Hydroxyquinoline.
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Equipment Specification Purpose

) Chemical-resistant, impervious  To prevent skin contact and
Hand Protection o ]
gloves (e.g., Nitrile rubber). absorption.

Chemical safety goggles or
o ] To protect eyes from dust
) glasses with side-shields ] ]
Eye/Face Protection particles and potential
(OSHA 29 CFR 1910.133 or

) splashes.
EN166 compliant).

) ) Lab coat or other protective )
Skin & Body Protection ) To prevent skin exposure.
work clothing.

NIOSH/MSHA or European Required if ventilation is
Respiratory Protection Standard EN 149 approved inadequate or if irritation is
respirator. experienced.

Step-by-Step Handling and Storage Protocol

Engineering Controls:

o Always handle 4-Hydroxyquinoline inside a certified chemical fume hood to ensure
adequate ventilation.

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.

Handling Procedures:

o Preparation: Before handling, wash hands thoroughly and put on all required PPE as
specified above.

» Handling: Avoid creating dust when weighing or transferring the material. Avoid all personal
contact, including inhalation.

» Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled. Wash hands
and any exposed skin thoroughly after handling is complete.

Storage Procedures:
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.

e The storage area should be secure and locked up.

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

First Aid and Emergency Measures

Immediate response is crucial in the event of an exposure.

Exposure Route

Immediate First Aid Action

Eye Contact

Immediately rinse cautiously with plenty of water
for at least 15 minutes, holding eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing

and shoes. Seek medical attention.

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

Inhalation S )
breathing is difficult or has stopped, provide
artificial respiration. Seek medical attention.
Rinse mouth with water. Do NOT induce

Ingestion vomiting. Call a POISON CENTER or physician

immediately for treatment advice.

Disposal Plan

All waste containing 4-Hydroxyquinoline must be treated as hazardous waste.

o Collection: Collect all waste, including contaminated PPE and excess chemical, in a

dedicated, chemically compatible container. Do not dispose of it down the drain or in regular

trash.
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o Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name, "4-
Hydroxyquinoline".

o Storage: Seal the container and store it in a designated, secure hazardous waste
accumulation area away from incompatible materials.

e Disposal: Contact your institution's Environmental, Health, and Safety (EHS) department to
arrange for proper disposal by a licensed waste management company.

Procedural Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 4-
Hydroxyquinoline, from initial preparation to final disposal.
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Safe Handling Workflow for 4-Hydroxyquinoline

1. Preparation
- Work in Fume Hood
- Don Full PPE
- Locate Eyewash/Shower

2. Chemical Handling
- Avoid generating dust
- Use only required amount
- Keep container closed

Spill or

Exposure? After resolution & assessment

Yes

EMERGENCY

3. Waste Collection - Initiate First Aid

- Collect all contaminated materials
(gloves, wipes, excess chemical)

- Alert Supervisor
- Seek Medical Attention

4. Disposal
- Seal in labeled hazardous waste container
- Store in designated area
- Contact EHS for pickup

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Hydroxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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